Cas no 394-65-0 (1-fluoro-Isoquinoline)

1-fluoro-Isoquinoline structure
1-fluoro-Isoquinoline structure
Product Name:1-fluoro-Isoquinoline
CAS No:394-65-0
MF:C9H6FN
MW:147.149045467377
CID:1111928
PubChem ID:640962
Update Time:2025-04-20

1-fluoro-Isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-fluoro-Isoquinoline
    • 1-fluoroisoquinoline
    • isoquinoline, 1-fluoro-
    • InChI=1/C9H6FN/c10-9-8-4-2-1-3-7(8)5-6-11-9/h1-6
    • SCHEMBL1741872
    • 394-65-0
    • DTXSID101315289
    • DA-29377
    • EN300-5174253
    • Inchi: 1S/C9H6FN/c10-9-8-4-2-1-3-7(8)5-6-11-9/h1-6H
    • InChI Key: YYMRKWBKEKCKHM-UHFFFAOYSA-N
    • SMILES: FC1C2C=CC=CC=2C=CN=1

Computed Properties

  • Exact Mass: 147.048427358g/mol
  • Monoisotopic Mass: 147.048427358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 208 ºC
  • Flash Point: 114.7±19.8 ºC,
  • Refractive Index: 1.5861 (589.3 nm 30 ºC)
  • Solubility: Very slightly soluble (0.57 g/l) (25 º C),

1-fluoro-Isoquinoline Pricemore >>

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1-fluoro-Isoquinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:394-65-0)1-fluoro-Isoquinoline
Order Number:A11804
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:44
Price ($):1410.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:394-65-0)1-fluoro-Isoquinoline
A11804
Purity:99%
Quantity:1g
Price ($):1410.0
Email